Cas no 1806853-35-9 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine
• CAS No: 1806853-35-9
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4806881
• Update Time: 2025-10-27

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C9H9F2N3/c1-5-2-7(9(10)11)14-8(4-13)6(5)3-12/h2,9H,4,13H2,1H3
• InChI Key： QQMDSEJQJGOPLK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C#N)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine: Recent Advances in Research and Applications

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine, also known by its CAS Registry Number 1806853-35-9, is a heterocyclic compound with a pyridine ring substituted at positions 2, 3, 4, and 6. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises an aminomethyl group at position 2, a cyano group at position 3, a difluoromethyl group at position 6, and a methyl group at position 4. These substituents contribute to the compound's electronic properties, reactivity, and biological activity.

The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as the coupling of cyano groups or the introduction of fluorinated substituents. These innovations have not only improved the overall synthesis process but also opened new avenues for exploring related analogs with tailored properties.

The structural features of CAS No. 1806853-35-9 make it an attractive candidate for various applications. In the pharmaceutical industry, this compound has shown potential as a building block for drug development. Its ability to act as a ligand in metalloenzyme inhibition or as a substrate in enzymatic reactions has been explored in recent studies. For example, researchers have demonstrated that this compound can modulate the activity of certain kinases, making it a promising lead compound for anti-cancer drug discovery.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine has also found utility in agrochemicals. Its ability to inhibit plant pathogens or regulate plant growth hormones has been investigated in agricultural research settings. Recent studies have highlighted its potential as an eco-friendly alternative to traditional pesticides, given its selective toxicity and biodegradability.

The electronic properties of this compound also make it suitable for applications in materials science. Its conjugated system allows for efficient electron delocalization, which is advantageous in organic electronics. Researchers have explored its use as a component in organic photovoltaic devices or as a dopant in conductive polymers. These studies have demonstrated promising results, suggesting that this compound could play a role in the development of next-generation electronic materials.

From a toxicological perspective, recent studies have focused on understanding the safety profile of CAS No. 1806853-35-9. In vitro assays have shown that it exhibits low cytotoxicity against mammalian cells under standard experimental conditions. However, further investigations are required to fully assess its potential risks and ensure its safe use in commercial applications.

In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-methylpyridine (CAS No. 1806853-35-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide opportunities for innovation in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries.